N-(2,6-dimethylphenyl)-3,5-dimethyl-4-isoxazolecarboxamide
Description
Synthesis Analysis
The synthesis of similar compounds often involves various chemical reactions. For instance, the synthesis of Lidocaine, a member of the Caine family of pharmaceutical local anesthetics, involves SN2 reactions . The synthesis of Lidocaine can be envisioned as outlined in the retrosynthesis, where the carbon-nitrogen bond in Lidocaine can be formed via the SN2 reaction between commercially available diethyl amine and synthetic intermediate α-chloro amide 1 .Scientific Research Applications
Pharmaceutical Reference Standard
N-(2,6-dimethylphenyl)-3,5-dimethyl-4-isoxazolecarboxamide: is used as a pharmaceutical reference standard, particularly in the quality control and calibration of analytical instruments . It serves as a benchmark to ensure the accuracy and consistency of analytical results in pharmaceutical research.
Local Anesthetic Agent
This compound is structurally related to bupivacaine, a well-known local anesthetic. It’s used in research to understand the metabolic pathways and degradation products of bupivacaine in the body . This knowledge is crucial for developing safer and more effective local anesthetics.
Non-Linear Optical (NLO) Properties
The compound has been studied for its non-linear optical properties, which are essential for the development of new materials for photonic and optoelectronic applications . NLO materials are used in lasers, optical switches, and other devices that manipulate light.
Molecular Docking Studies
Molecular docking studies of this compound have been conducted to explore its potential interactions with various proteins, including those related to the immune system and SARS-CoV-2 . This research is vital for drug discovery and understanding how molecules can modulate biological processes.
Antifungal Activity
Derivatives of this compound have been investigated for their antifungal activities against mold fungi like Candida albicans and Aspergillus flavus . These studies contribute to the search for new antifungal agents to combat fungal infections.
Analytical Chemistry
In analytical chemistry, the compound is used to develop and validate new methods for the separation and quantification of chemical substances . Its well-defined structure and properties make it an ideal candidate for testing chromatographic techniques.
properties
IUPAC Name |
N-(2,6-dimethylphenyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O2/c1-8-6-5-7-9(2)13(8)15-14(17)12-10(3)16-18-11(12)4/h5-7H,1-4H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCAUCBFRDJNHJZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C2=C(ON=C2C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,6-dimethylphenyl)-3,5-dimethyl-4-isoxazolecarboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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